Cas no 54580-09-5 (1-(Bromomethyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(Bromomethyl)cyclobutane-1-carboxylic acid
• CAS No: 54580-09-5
• MF: C₆H₉BrO₂
• MW: 193.038461446762
• CID: 4715122
• PubChem ID: 127263901
• Update Time: 2025-04-23

1-(Bromomethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C6H9BrO2/c7-4-6(5(8)9)2-1-3-6/h1-4H2,(H,8,9)
• InChI Key： CZDIADMOHJUZSH-UHFFFAOYSA-N
• SMILES： BrCC1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 191.97859g/mol
• Monoisotopic Mass: 191.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.4

Additional information on 1-(Bromomethyl)cyclobutane-1-carboxylic acid

1-(Bromomethyl)cyclobutane-1-carboxylic acid (CAS No. 54580-09-5)

The compound 1-(Bromomethyl)cyclobutane-1-carboxylic acid (CAS No. 54580-09-5) is an organic compound with a unique structure that combines a cyclobutane ring, a bromomethyl group, and a carboxylic acid functional group. This compound has been the subject of recent research due to its potential applications in various fields, including materials science, pharmaceuticals, and organic synthesis.

Cyclobutane is a four-membered ring hydrocarbon, and its unique strain energy makes it highly reactive in certain chemical reactions. The presence of the bromomethyl group (-CH2Br) introduces additional reactivity due to the electrophilic nature of the bromine atom, which can participate in nucleophilic substitution reactions. The carboxylic acid group (-COOH) adds acidity and the ability to form salts or esters, making this compound versatile in chemical transformations.

Recent studies have focused on the synthesis and characterization of 1-(Bromomethyl)cyclobutane-1-carboxylic acid to explore its potential as a building block in organic synthesis. Researchers have reported that this compound can be used as an intermediate in the preparation of more complex molecules, such as biologically active compounds or advanced materials with tailored properties.

In terms of physical properties, 1-(Bromomethyl)cyclobutane-1-carboxylic acid has a melting point of approximately 120°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility makes it suitable for use in various organic reactions, including Suzuki coupling and other cross-coupling reactions.

The synthesis of this compound typically involves the bromination of cyclobutane carboxylic acid derivatives under specific conditions to introduce the bromomethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis of 1-(Bromomethyl)cyclobutane-1-carboxylic acid more accessible for large-scale production.

One of the most promising applications of this compound is in drug discovery. The combination of the cyclobutane ring and the bromomethyl group provides a unique platform for designing molecules with specific pharmacological properties. For instance, researchers have explored its use as a precursor for developing inhibitors of certain enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders.

In addition to its role in pharmaceuticals, 1-(Bromomethyl)cyclobutane-1-carboxylic acid has also been studied for its potential in materials science. Its ability to form stable covalent bonds with other molecules makes it a candidate for use in creating advanced polymers or nanomaterials with specific mechanical or electronic properties.

Recent studies have also highlighted the importance of understanding the environmental impact of this compound. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure that its use in industrial applications does not pose significant risks to ecosystems or human health.

In conclusion, 1-(Bromomethyl)cyclobutane-1-carboxylic acid (CAS No. 54580-09-5) is a versatile compound with a wide range of potential applications across different fields. Its unique structure and reactivity make it an attractive target for further research and development, particularly in areas such as drug discovery and materials science.